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Compound of Interest

Compound Name: 6-(Methylsulfonyl)pyridin-3-amine

Cat. No.: B174374

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in improving the
yield and purity of 6-(Methylsulfonyl)pyridin-3-amine synthesis.

Synthetic Workflow Overview

The synthesis of 6-(Methylsulfonyl)pyridin-3-amine is typically achieved through a three-step
process starting from 2-chloro-5-nitropyridine. The overall workflow involves nucleophilic
aromatic substitution to introduce the methylthio group, followed by oxidation to the
methylsulfonyl group, and finally, reduction of the nitro group to the desired amine.
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Step 1: Thioether Formation

Step 3: Nitro Reduction

2-chloro-5-nitropyridine

2-(methylthio)-5-nitropyridine

2-(methylsulfonyl)-5-nitropyridine

6-(methylsulfonyl)pyridin-3-amine
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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